Cas no 120239-63-6 (bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine)

• Product Name: bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine
• CAS No: 120239-63-6
• MF: C₁₆H₄₀N₆
• MW: 316.529003143311
• CID: 133182
• PubChem ID: 4453621
• Update Time: 2025-06-09

bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1,N1,N4,N4-tetrakis(3-aminopropyl)-
• DAB-AM-4, POLYPROPYLENIMINE TETRAAMINE DENDRIMER, GENERATION
• DAB-AM-4,POLYPROPYLENIMINETETRAMINEDENDRIMER,GENERATION1
• N,N,N',N'-tetrakis(3-aminopropyl)butane-1,4-diamine
• N1,N1,N4,N4-tetrakis(3-aminopropyl)-1,4-Butanediamine
• DAB-Am-4, Polypropylenimine tetraamine Dendrimer, Generation 1.0
• dab-am-4
• N,N,N',N'-TETRAKIS(3-AMINOPROPYL)-1,4-BUTANEDIAMINE
• DAB-AM-4, PolypropyleniMine tetraMine dendriMer, generation 1 voluMe 428 3
• DAB-Am-4, Polypropylenimine tetramine dendrimer, generation 1
• bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine
• 1,4-Butanediamine, N,N,N',N'-tetrakis(3-aminopropyl)-
• Q27276926
• LYBWJVKFJAIODE-UHFFFAOYSA-N
• NS00004173
• FT-0711058
• DTXSID5073084
• CS-0237803
• EC 601-687-5
• 120239-63-6
• 4-CASCADE
• SCHEMBL636385
• 1,4-Bis[bis(3-aminopropyl)amino]butane
• 1,4-Butanediamine, N1,N1,N4,N4-tetrakis(3-aminopropyl)-
• CHEMBL47876
• UNII-E66EU344PY
• ASTRAMOL AM 4
• E66EU344PY
• BIS(3-AMINOPROPYL)({4-[BIS(3-AMINOPROPYL)AMINO]BUTYL})AMINE
• EN300-18717197
• N1,N1'-(Butane-1,4-diyl)bis(N1-(3-aminopropyl)propane-1,3-diamine)
• DAB-AM 4
• N,N,N',N'-Tetrakis-(3-aminopropyl)butane-1,4-diamine
• DA-47324
• BIS(3-AMINOPROPYL)((4-[BIS(3-AMINOPROPYL)AMINO]BUTYL))AMINE
• G57113

• MDL： MFCD09264237
• Inchi： 1S/C16H40N6/c17-7-3-13-21(14-4-8-18)11-1-2-12-22(15-5-9-19)16-6-10-20/h1-20H2
• InChI Key： LYBWJVKFJAIODE-UHFFFAOYSA-N
• SMILES： N(CCCN)(CCCN)CCCCN(CCCN)CCCN

Computed Properties

• Exact Mass: 316.3318
• Monoisotopic Mass: 316.33144530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.96 g/mL at 25 °C(lit.)
• Boiling Point: 468.5°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.502(lit.)
• Solubility: water and methanol: soluble
• PSA: 110.56
• Solubility: Not determined

bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735PSN2 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine

Comprehensive Analysis of Bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine (CAS No. 120239-63-6)

Bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine, with the CAS number 120239-63-6, is a polyamine compound that has garnered significant attention in the fields of organic synthesis, materials science, and biomedical applications. This compound, characterized by its multiple amine functional groups, is often utilized as a versatile building block in the development of advanced polymers, dendrimers, and cross-linking agents. Its unique structure, featuring 3-aminopropyl and aminobutyl moieties, enables it to participate in a wide range of chemical reactions, making it a valuable asset in both academic and industrial research.

One of the most intriguing aspects of bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine is its potential role in the creation of smart materials. With the growing demand for responsive and adaptive materials in sectors like drug delivery, tissue engineering, and nanotechnology, this compound's ability to form stable networks through hydrogen bonding and covalent interactions is highly sought after. Researchers are particularly interested in its application for designing pH-sensitive hydrogels, which can release therapeutic agents in a controlled manner. This aligns with the current trend of personalized medicine, where precise drug delivery systems are crucial.

In the realm of polyamine chemistry, CAS 120239-63-6 stands out due to its branched architecture. Unlike linear polyamines, its dendritic structure offers multiple reactive sites, enhancing its utility in catalysis and surface modification. For instance, it can be employed to functionalize nanoparticles, improving their dispersion and stability in composite materials. This property is especially relevant in the development of high-performance coatings and adhesives, which are pivotal in industries ranging from automotive to electronics.

Another area where bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine shows promise is in environmental science. As sustainability becomes a global priority, scientists are exploring its use in wastewater treatment. The compound's amine groups can chelate heavy metals, facilitating their removal from contaminated water. This application is particularly timely, given the increasing concerns over industrial pollution and the need for eco-friendly remediation technologies.

From a synthetic perspective, the preparation of CAS 120239-63-6 involves multi-step reactions, often starting from readily available precursors like 1,4-diaminobutane and acrylonitrile. The process typically includes reduction and alkylation steps, requiring careful optimization to achieve high yields and purity. Recent advancements in green chemistry have also led to the exploration of solvent-free and catalytic methods, reducing the environmental footprint of its production.

The compound's compatibility with bioconjugation techniques further expands its utility in biotechnology. For example, it can be used to modify proteins or nucleic acids, enabling the creation of hybrid materials with tailored properties. This is particularly relevant in the context of diagnostic tools and biosensors, where precise molecular recognition is essential. The integration of bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine into such systems underscores its interdisciplinary appeal.

In summary, bis(3-aminopropyl)({4-bis(3-aminopropyl)aminobutyl})amine (CAS 120239-63-6) is a multifaceted compound with broad applications across diverse fields. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in areas aligned with modern technological and environmental challenges. As scientific inquiry continues to uncover new possibilities, this compound is poised to play an increasingly vital role in innovation.